Cas no 886769-95-5 (1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine)

• Product Name: 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine
• CAS No: 886769-95-5
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 712911
• Update Time: 2025-05-19

1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3-Benzo[1,3]dioxol-5-yl-piperazine
• 1-Piperazinecarboxylicacid, 3-(1,3-benzodioxol-5-yl)-, 1,1-dimethylethyl ester
• 3-BENZO[1,3]DIOXOL-5-YL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-BENZO[1,3]DIOXOL-5-YL-PIPERAZINE-1-CARBOXYLIC ACID TERTIER-BUTYL ESTER
• tert-butyl 3-(benzo[d][1,3]dioxol-5-yl)piperazine-1-carboxylate
• tert-butyl 3-(2H-1,3-benzodioxol-5-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 3-(1,3-benzodioxol-5-yl)-, 1,1-dimethylethyl ester
• 1-N-Boc-3-(benzo[d][1,3]dioxol-5-yl)piperazine
• 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine

• MDL： MFCD06660437
• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(19)18-7-6-17-12(9-18)11-4-5-13-14(8-11)21-10-20-13/h4-5,8,12,17H,6-7,9-10H2,1-3H3
• InChI Key： XLPLNERULMLZNH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCNC(C2=CC=C3OCOC3=C2)C1

Computed Properties

• Exact Mass: 306.15800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.196
• Boiling Point: 418.1°C at 760 mmHg
• Flash Point: 206.7°C
• Refractive Index: 1.543
• PSA: 60.03000
• LogP: 2.56340
• pka: 7.70±0.40(Predicted)

Additional information on 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine

Comprehensive Guide to 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine (CAS No. 886769-95-5): Properties, Applications, and Market Insights

1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine (CAS No. 886769-95-5) is a specialized Boc-protected piperazine derivative widely used in pharmaceutical research and organic synthesis. This compound features a unique benzodioxole moiety, making it a valuable intermediate for drug discovery and medicinal chemistry applications. Its molecular formula is C₁₆H₂₂N₂O₄, with a molecular weight of 306.36 g/mol. The Boc (tert-butoxycarbonyl) group provides excellent protection for the piperazine nitrogen, enabling selective reactions in multi-step syntheses.

The growing demand for piperazine-based building blocks in drug development has increased interest in this compound. Researchers frequently search for "Boc-protected piperazine derivatives" and "benzodioxole-containing compounds" when designing novel therapeutic agents. The 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine structure offers versatility in creating CNS-active compounds, as the benzodioxole moiety is known to enhance blood-brain barrier penetration—a hot topic in neurological drug research.

From a synthetic chemistry perspective, this compound serves as a crucial intermediate for constructing more complex molecules. The Boc group can be easily removed under mild acidic conditions, allowing subsequent functionalization of the piperazine ring. This characteristic makes it particularly valuable in combinatorial chemistry and high-throughput screening applications. Recent publications highlight its use in developing GPCR-targeted therapeutics, addressing current pharmaceutical industry needs for precision medicine approaches.

The physicochemical properties of 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine contribute to its widespread utility. Typically appearing as a white to off-white crystalline powder, it demonstrates good stability under standard storage conditions. Its solubility profile—soluble in common organic solvents like dichloromethane, dimethylformamide, and tetrahydrofuran—facilitates various synthetic applications. These properties are frequently queried in chemical database searches, reflecting practical concerns of working chemists.

In the context of green chemistry trends, researchers are investigating more sustainable methods for producing piperazine derivatives. The synthesis of 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine has evolved to incorporate catalytic processes and atom-economical reactions, aligning with the pharmaceutical industry's push toward environmentally friendly manufacturing. These developments respond to increasing searches for "green synthesis of heterocyclic compounds" in scientific literature.

The market for specialty chemical intermediates like 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine continues to expand, driven by growth in contract research organizations and generic drug development. Quality specifications for this compound typically require ≥95% purity by HPLC, with strict controls on residual solvents—parameters commonly searched by procurement specialists. The compound's stability and well-characterized properties make it a reliable choice for scale-up processes in pharmaceutical manufacturing.

Analytical characterization of 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine typically involves NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC analysis. These analytical methods are essential for quality control and are frequently referenced in patent applications and regulatory submissions. The compound's spectral data is often sought after in chemical identification queries, highlighting its importance in research documentation.

Looking forward, the applications of 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine may expand into bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development—two rapidly growing areas in drug discovery. Its structural features make it suitable for creating bifunctional molecules, addressing current interests in targeted protein degradation strategies. This potential aligns with increasing searches for "piperazine linkers in PROTAC design" within medicinal chemistry circles.

For researchers handling 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine, proper storage conditions (typically 2-8°C in a dry environment) and handling procedures should be followed to maintain compound integrity. These practical considerations are common search topics among laboratory personnel, reflecting the day-to-day needs of working with specialty chemical intermediates. The compound's stability profile makes it suitable for international shipping, supporting the global nature of modern pharmaceutical research.

The intellectual property landscape surrounding piperazine derivatives continues to evolve, with 1-N-Boc-3-(benzod1,3dioxol-5-yl)piperazine appearing in various patent applications as a key intermediate. This legal aspect generates significant search traffic from patent attorneys and IP professionals monitoring developments in pharmaceutical chemistry. The compound's versatility ensures its ongoing relevance in drug discovery pipelines across multiple therapeutic areas.